(2Z)-2-[(2,5-difluorophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide

• IUPAC Name: 2-(2,5-difluorophenyl)imino-8-methoxychromene-3-carboxamide
• InChI: InChI=1S/C17H12F2N2O3/c1-23-14-4-2-3-9-7-11(16(20)22)17(24-15(9)14)21-13-8-10(18)5-6-12(13)19/h2-8H,1H3,(H2,20,22)
• InChI Key: VDHQJHMTYZVNQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=NC3=C(C=CC(=C3)F)F)C(=C2)C(=O)N
• Molecular Formula: C17H12F2N2O3
• Molecular Weight: 330.28 g/mol

Description

Synthesis Analysis

The synthesis of related chromene derivatives often involves Knoevenagel condensation reactions, which are eco-friendly and yield products with high atom economy. For instance, a series of new 2-imino-2H-chromene-3-carboxamides were synthesized in excellent yield through the Knoevenagel condensation of salicylaldehyde derivatives and N-substituted cyanoacetamides using aqueous sodium carbonate or hydrogen carbonate solution at room temperature (Proença & Costa, 2008).

Molecular Structure Analysis

The molecular structure of chromene derivatives is characterized by the presence of an imino group and various substituents that can significantly affect their chemical and physical properties. For example, the crystal structure of some chromene derivatives reveals an anti-rotamer conformation about the C-N bond, with the amide O atom being either trans- or cis-related to the O atom of the pyran ring (Reis et al., 2013).

Chemical Reactions and Properties

Chromene derivatives undergo various chemical reactions, including cyclocoupling and reactions with phosphorus sulfides, leading to the synthesis of novel compounds with potential biological activities. For instance, novel 2-sulfido-2,3-dihydro-4H-chromeno[2,3-d][1,3,2]diazaphosphinines are obtained via a simple one-pot procedure by treating 2-imino-2H-chromene-3-carboxamide with various phosphorus sulfides (Hassanin et al., 2018).

Physical Properties Analysis

The physical properties of chromene derivatives, such as solubility, melting point, and crystalline structure, are influenced by their molecular structure and the nature of their substituents. These properties are crucial for determining the compound's suitability for various applications, including its potential use in pharmaceutical formulations.

Chemical Properties Analysis

The chemical properties of chromene derivatives, including their reactivity, stability, and interactions with biological molecules, are central to their utility in chemical and biological research. For example, the synthesis and reactions of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester reveal insights into the reactivity and potential applications of similar chromene derivatives in synthesizing compounds with biological relevance (Pimenova et al., 2003).